N-[2-(4-methoxyphenyl)ethyl]-2,2-dimethylpropanamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C14H21NO2/c1-14(2,3)13(16)15-10-9-11-5-7-12(17-4)8-6-11/h5-8H,9-10H2,1-4H3,(H,15,16)
• InChI Key: MMRSKCPRTULBIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCCC1=CC=C(C=C1)OC
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]-2,2-dimethylpropanamide, commonly known as methoxyacetylfentanyl, is a potent synthetic opioid that has gained attention due to its increasing use in illicit drug markets. It is a derivative of fentanyl, a highly potent opioid that is used medically for pain management. Methoxyacetylfentanyl is not approved for medical use and is classified as a Schedule I controlled substance in the United States.

Mechanism of Action

Methoxyacetylfentanyl acts on the same receptors as other opioids, primarily the mu-opioid receptor. It binds to these receptors and activates them, leading to pain relief and other effects.
Biochemical and Physiological Effects:
The effects of methoxyacetylfentanyl are similar to those of other opioids, including pain relief, sedation, and euphoria. However, due to its high potency, it can also cause respiratory depression, which can be life-threatening. Methoxyacetylfentanyl has a rapid onset of action and a short duration of effect, which can make it particularly dangerous.

Advantages and Limitations for Lab Experiments

Methoxyacetylfentanyl is a useful tool for studying opioid receptors and their functions. However, due to its high potency and potential for abuse, it must be handled with caution in laboratory settings. Its use is restricted, and specialized training and equipment are required for its handling.

Future Directions

Future research on methoxyacetylfentanyl could focus on its potential use as a pain reliever in medical settings. However, due to its high potency and potential for abuse, this would require careful evaluation and monitoring. Research could also focus on developing new methods for synthesizing methoxyacetylfentanyl and other opioids that are safer and more effective. Additionally, research could explore the potential use of methoxyacetylfentanyl as a marker for illicit drug use and its impact on public health.

Scientific Research Applications

Methoxyacetylfentanyl has been studied for its potential use in medical settings as a pain reliever. However, due to its high potency and potential for abuse, it has not been approved for medical use. Methoxyacetylfentanyl has also been studied in forensic toxicology as a marker for illicit drug use.